Cas no 91-96-3 (N,N'-(3,3'-Dimethyl-1,1'-biphenyl-4,4'-diyl)bis(3-oxobutanamide))

• Product Name: N,N'-(3,3'-Dimethyl-1,1'-biphenyl-4,4'-diyl)bis(3-oxobutanamide)
• CAS No: 91-96-3
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• MDL: MFCD00026248
• CID: 34624
• PubChem ID: 87563782
• Update Time: 2024-10-26

N,N'-(3,3'-Dimethyl-1,1'-biphenyl-4,4'-diyl)bis(3-oxobutanamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-(3,3'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(3-oxobutanamide)
• Naphthol AS-G
• N,N-diacetoacet-o-tolidide
• N,N-diacetoacetyl-3,3-dimethyl-4,4-Biphenyldiamine
• N,N'-Bis(acetoacetyl)-o-toluidine
• N,N'-(3,3'-Dimethyl-4,4'-biphenyldiyl)bis(3-oxobutanamide)
• -NAPHTHOL AR
• Azoic Coupling Component 5
• N,N'-Bis(acetoacetyl)-3,3'-dimethylbenzidine
• p,p'-Bis(o-acetoacetotoluidide)
• Acna Naphthol G
• Diacetylacetotolidide
• Naphtanilide G
• Naphthanil G
• Naphtoelan G
• Naphthoide G
• Cibanaphthol AG
• Naphtazol J
• Solunaptol YL
• Ultrazol G
• Sanatol G
• Arlanthol ASG
• Kambothol ASG
• Kiwa Grounder G
• Daito Grounder G
• Amarthol AS-G
• Tulathol AS-G
• Sanatol AS-G
• Naphtol AS-G
• Hiltonaphthol AS-G
• 4,4'-Bis(o-acetoacetotoluidide)
• Mitsui Naphthozol G
• Naphtol AS-G Supra
• Naphthol AS-G Sup
• Butanamide,N'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[3-oxo-
• NAFTOL AS-G
• Naphthol AS-G Dispersible
• 4,4'-Bis(acetoacetamido)-3,3'-dimethylbiphenyl
• 91-96-3
• Q27252872
• 4,4'-Bis(acetoacetylamino)-3,3'-dimethylbiphenyl
• NAPHTHOL G
• UNII-1TIO7W1ORJ
• NSC50639
• EINECS 202-111-1
• Amanil Naphthol AS-G
• D88691
• N,N'-(3,3'-Dimethylbiphenyl-4,4'-ylene)di(acetoacetamide)
• CONAZOIC E
• 4,4'-BIS(ACETOACETAMIDO)-3,3'-DIMETHYL-1,1'-BIPHENYL
• C.I.37610
• 4, N,N'-diacetoacetyl-3,3'-dimethyl-
• B0788
• 4',4'''-Bi-o-acetoacetotoluidide
• NSC-50639
• N,N'-(3,3'-dimethylbiphenyl-4,4'-ylen)di(acetoacetamid)
• SMSF0004462
• CBMicro_013630
• AKOS000283020
• 4',4''-BIS(ORTHO-ACETOACETOTOLUIDIDE)
• N,N'-(3,3'-DIMETHYL(1,1'-BIPHENYL)-4,4'-DIYL)BIS(3-OXOBUTANAMIDE)
• N,N'-(3,3'-Dimethylbiphenyl-4,4'-
• W-109338
• BIM-0013686.P001
• 4,4'-Biphenyldiamine, N,N'-diacetoacetyl-3,3'-dimethyl-
• NSC 37212
• DYCOSTHOL AS-G
• SR-01000198481
• 1TIO7W1ORJ
• Cibanaphthol AG; Daito Grounder G; Diacetylacetotolidide
• 4,4/'-Bis(O-acetoacetotoluidide)
• 3,3'-Dimethyl-4,4'-bis(acetoacetylamino)biphenyl
• NSC37212
• Butanamide, N,N'-(3,3'-dimethyl(1,1'-biphenyl)-4,4'-diyl)bis(3-oxo-
• EC 202-111-1
• SR-01000198481-1
• C.I. Azoic Coupling Component 5
• SCHEMBL8995821
• CCG-2330
• AS-15977
• DTXSID5059034
• N,3'-dimethylbenzidine
• Naphthol AS-G Supra
• Butanamide, N,N'-(3,3'-dimethyl[1,1'- biphenyl]-4,4'-diyl)bis[3-oxo-
• N-[2-methyl-4-[3-methyl-4-(3-oxobutanoylamino)phenyl]phenyl]-3-oxobutanamide
• 3,4'-bis(acetoacetylamino)biphenyl
• FT-0653928
• HEBEITHOL AS-G
• Butanamide, N,N'-(3,3'-dimethyl[1,1'-biphenyl]-4,4'-diyl)bis[3-oxo-
• C.I. 37610
• N,N'-Bis(acetoacetyl)-3,3''-dimethylbenzidine
• CB06605
• NSC-37212
• MFCD00026248
• 4′,4′′′-Bi-o-acetoacetotoluidide (6CI, 7CI, 8CI)
• N,N′-(3,3′-Dimethyl[1,1′-biphenyl]-4,4′-diyl)bis[3-oxobutanamide] (ACI)
• 3,3′-Dimethyl-4,4′-bis(acetoacetylamino)biphenyl
• 4,4′-Bis(acetoacetamido)-3,3′-dimethyl-1,1′-biphenyl
• 4,4′-Bis(acetoacetamido)-3,3′-dimethylbiphenyl
• 4,4′-Bis(acetoacetylamino)-3,3′-dimethylbiphenyl
• 4,4′-Bis(o-acetoacetotoluidide)
• N,N′-Bis(acetoacetyl)-3,3′-dimethylbenzidine
• Napthol ASG
• NSC 50639
• p,p′-Bis(o-acetoacetotoluidide)
• Red B Base
• CRRLDLPBQWRVGN-UHFFFAOYSA-N
• CS-0066096
• HY-113823
• N,N\\'-Bis(acetoacetyl)-o-toluidine
• NS00001401
• N,N'-(3,3'-Dimethyl-1,1'-biphenyl-4,4'-diyl)bis(3-oxobutanamide)

• MDL： MFCD00026248
• Inchi： 1S/C22H24N2O4/c1-13-9-17(5-7-19(13)23-21(27)11-15(3)25)18-6-8-20(14(2)10-18)24-22(28)12-16(4)26/h5-10H,11-12H2,1-4H3,(H,23,27)(H,24,28)
• InChI Key： CRRLDLPBQWRVGN-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C(C)=CC(C2C=C(C)C(NC(CC(C)=O)=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 380.17400
• Monoisotopic Mass: 380.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.3
• Surface Charge: 0
• Tautomer Count: 36

Experimental Properties

• Color/Form: Powder
• Density: 1.2285 (rough estimate)
• Melting Point: 204-205°C
• Boiling Point: 612.6°C at 760 mmHg
• Flash Point: 612.6 °C at 760 mmHg
• Refractive Index: 1.6500 (estimate)
• PSA: 92.34000
• LogP: 3.95160
• Color index: 37610
• Solubility: Insoluble in water. Soluble in ethanol \ benzene. Colorless in sulfuric acid or sodium hydroxide solution

N,N'-(3,3'-Dimethyl-1,1'-biphenyl-4,4'-diyl)bis(3-oxobutanamide) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：1
• Safety Instruction： S26-S36
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments